Cas no 1555983-97-5 (2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid)

• Product Name: 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid
• CAS No: 1555983-97-5
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5840600
• PubChem ID: 83847052
• Update Time: 2025-06-08

2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid
• 1555983-97-5
• EN300-1284974
• 2-[3-amino-1-(propan-2-yl)pyrrolidin-3-yl]acetic acid

• Inchi： 1S/C9H18N2O2/c1-7(2)11-4-3-9(10,6-11)5-8(12)13/h7H,3-6,10H2,1-2H3,(H,12,13)
• InChI Key： NKOUWXOPYZFVTR-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(C(C)C)C1)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid

Introduction to 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid (CAS No. 1555983-97-5)

2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid, identified by the CAS number 1555983-97-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular structure, including amino and acetic acid moieties, makes it a promising candidate for further investigation in drug discovery.

The synthesis and characterization of 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid have been subjects of extensive study due to its potential role as a building block in the development of novel bioactive molecules. The presence of a propyl group at the 1-position and an amino group at the 3-position of the pyrrolidine ring introduces flexibility and reactivity, enabling various chemical modifications that could enhance its pharmacological properties. This structural diversity has positioned it as a key intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives, particularly those with amino and acetic acid functional groups. These compounds have shown promise in various preclinical studies, demonstrating mechanisms that could be relevant to treating neurological disorders, inflammatory conditions, and metabolic diseases. The acetic acid moiety, for instance, is well-known for its ability to modulate enzymatic activity and receptor interactions, making it a valuable component in drug design.

One of the most compelling aspects of 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid is its potential as a scaffold for developing small-molecule drugs. Researchers have leveraged its structural framework to create analogs with enhanced binding affinity and selectivity for specific biological targets. For example, modifications to the propyl group have been shown to influence the compound's solubility and metabolic stability, critical factors in drug formulation. These findings highlight the importance of fine-tuning molecular structure to optimize pharmacokinetic profiles.

The compound's amino group also plays a crucial role in its biological activity. Amino groups are frequently involved in hydrogen bonding interactions with biological targets, which can be harnessed to improve binding affinity. In addition, they can serve as attachment points for further derivatization, allowing chemists to introduce additional functional groups that may enhance therapeutic efficacy or reduce side effects. This versatility makes 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have further accelerated the exploration of 2-3-amino-1-(propan-2-yl)pyrrolidin-3-ylacetic acid's pharmacological potential. Molecular docking studies have been employed to predict how this compound might interact with various biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by identifying promising lead compounds that can be optimized through iterative synthesis and testing.

The role of 2-(propan-2-yloxy)methyl)-N-(4-pyridinylmethyl)-4H-imidazo[1,5-a][1,4]benzodiazepine derivatives in drug development is another area where 2-aminoethylamino]-N-(4-pyridinylmethyl)-4H-imidazo[1,5-a][1,4]benzodiazepine has shown relevance. These derivatives share structural similarities with 2-[[(dimethylamino)methyl]amino]-N-(4-pyridinylmethyl)-4H-imidazo[1,5-a][1,4]benzodiazepine, suggesting potential synergistic effects when combined with other bioactive molecules. Such combinations have been explored in multi-target drug design strategies aimed at addressing complex diseases through simultaneous modulation of multiple pathways.

The synthesis pathways for (E)-N'-(6-fluoroquinolinium)-N,N'-bis(4-hydroxyphenyl)-N'-[(E)-(propaenoxy)methylidene]urea and related compounds often involve intermediates that can be derived from (S)-(-)-N-Methylphenylethylamine, underscoring the interconnectedness of different chemical scaffolds in medicinal chemistry. This cross-talk between various molecular frameworks highlights the importance of developing versatile synthetic routes that can accommodate multiple drug candidates.

The investigation into (R)-(-)-Ethoxy-N-methylphenylethylamine has also provided valuable insights into the structural requirements for bioactivity within this class of compounds. By studying analogs such as (R)-(-)-Ethoxy-N-methylphenylethylamine, researchers have gained a deeper understanding of how stereochemistry influences pharmacological outcomes. This knowledge is crucial for designing drugs that not only interact effectively with biological targets but also exhibit favorable safety profiles.

The exploration of novel heterocyclic compounds like (E)-N'-(6-fluoroquinolinium)-N,N'-bis(4-hydroxyphenyl)-N'-[(E)-(propaenoxy)methylidene]urea continues to expand the pharmacological toolbox available to medicinal chemists. These efforts are driven by the need for new treatments that address unmet medical needs and overcome challenges posed by existing therapies. The structural diversity inherent in heterocyclic compounds offers numerous opportunities for innovation, making them an indispensable resource in drug discovery.

In conclusion,2-aminoethylamino]-N-(4-pyridinylmethyl)-4H-imidazo[1,5-a][1,4]benzodiazepine (CAS No. 1555983–97–5) represents a significant advancement in pharmaceutical research due to its versatile structure and potential therapeutic applications. Its role as an intermediate in synthesizing more complex bioactive molecules underscores its importance in drug development pipelines. As research continues to uncover new applications for this compound,2-[[(dimethylamino)methyl]amino]-N-(4-pyridinylmethyl)-4H-imidazo[1,5-a][1,4]benzodiazepine will likely remain at the forefront of medicinal chemistry investigations.